Cas no 1185319-56-5 (1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride)

• Product Name: 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride
• CAS No: 1185319-56-5
• MF: C₁₁H₁₉ClN₄O
• MW: 258.747761011124
• CID: 2188868
• PubChem ID: 45787087
• Update Time: 2025-10-29

1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride
• 1-(6-ethoxypyrimidin-4-yl)piperidin-3-amine,hydrochloride
• AKOS015941495
• 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-aminehydrochloride
• DB-300755
• 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-amine--hydrogen chloride (1/1)
• DTXSID70671589
• 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-amine hydrochloride
• 1-(6-Ethoxy-pyriMidin-4-yl)-piperidin-3-yl aMine hydrochloride, 98+% C11H19ClN4O, MW: 258.75
• 1-(6-ethoxypyrimidin-4-yl)piperidin-3-amine;hydrochloride
• 1185319-56-5

• MDL： MFCD09877729
• Inchi： 1S/C11H18N4O.ClH/c1-2-16-11-6-10(13-8-14-11)15-5-3-4-9(12)7-15;/h6,8-9H,2-5,7,12H2,1H3;1H
• InChI Key： HLGNQSWQVFWIHY-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1=CC(=NC=N1)N1CCCC(C1)N

Computed Properties

• Exact Mass: 258.1247389g/mol
• Monoisotopic Mass: 258.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Additional information on 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride

1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine Hydrochloride: An Overview of a Promising Compound (CAS No. 1185319-56-5)

1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride (CAS No. 1185319-56-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride consists of a piperidine ring substituted with an amino group and a 6-ethoxy-pyrimidine moiety. The presence of these functional groups imparts specific properties that contribute to its pharmacological profile. The piperidine ring, a common structural element in many bioactive compounds, is known for its ability to modulate various biological targets, including receptors and enzymes. The 6-ethoxy-pyrimidine moiety, on the other hand, adds to the compound's lipophilicity and enhances its binding affinity to specific molecular targets.

Recent research has focused on the potential therapeutic applications of 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride. One of the most promising areas of investigation is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Studies have shown that 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride exhibits potent SSRI activity, with a high selectivity for serotonin transporters over other monoamine transporters. This selectivity is crucial for minimizing side effects associated with non-selective SSRIs.

In addition to its SSRI activity, 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride has also been investigated for its potential as an anticonvulsant agent. Epilepsy is a neurological disorder characterized by recurrent seizures, and current treatments often have limited efficacy or significant side effects. Preclinical studies have demonstrated that 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride exhibits anticonvulsant properties in animal models of epilepsy. These findings suggest that this compound may offer a new therapeutic option for patients with refractory epilepsy.

The pharmacokinetic properties of 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. These properties suggest that 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride could be administered less frequently, potentially improving patient compliance and reducing the risk of side effects associated with frequent dosing.

Safety and toxicity profiles are critical considerations in drug development. Preclinical toxicity studies have shown that 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride exhibits low toxicity at therapeutic doses. However, as with any new compound, further studies are needed to fully assess its safety profile in humans. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various therapeutic indications.

The synthesis of 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride involves several well-established chemical reactions. The key steps include the formation of the piperidine ring, the introduction of the amino group, and the coupling with the 6-ethoxy-pyrimidine moiety. These synthetic routes are scalable and can be adapted for large-scale production, making it feasible to produce this compound for clinical trials and potential commercialization.

In conclusion, 1-(6-Ethoxy-pyrimidin-4-y\-l)-pip\-eridi\-n\-3-y\-la\-mine hyd\-rochlo\-ride (CAS No. 1185319\-56\-5) is a promising compound with potential applications in treating psychiatric disorders and epilepsy. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further development. Ongoing research and clinical trials will provide more insights into its therapeutic potential and safety profile.